Lewisite 2

• CAS: 40334-69-8
• Molecular Formula: C4H4AsCl3
• Molecular Weight: 233.35 g/mol
• InChI: InChI=1S/C4H4AsCl3/c6-3-1-5(8)2-4-7/h1-4H/b3-1+,4-2+
• InChIKey: YRFJGLQNTWLXKO-ZPUQHVIOSA-N

Lewisite 2 (CAS 40334-69-8) Procurement Baseline: Chemical Identity, Class Context, and Regulatory Status for Scientific Selection

Lewisite 2 (L-2, CAS 40334-69-8), chemically bis(2-chlorovinyl)chloroarsine (C₄H₄AsCl₃, MW 233.36 g/mol), is a Schedule 1 organoarsenic vesicant under the Chemical Weapons Convention (CWC) [1]. It is the di-adduct byproduct of Lewisite 1 synthesis, typically constituting approximately 9% of weapons-grade Lewisite alongside ~90% Lewisite 1 and ~1% Lewisite 3 [2]. As a trivalent arsenical, L-2 acts as a suicide inhibitor of the E3 component of pyruvate dehydrogenase via binding to the lipoic acid cofactor, disrupting cellular respiration [3]. While regulatory toxicological thresholds (AEGL values) are derived for the Lewisite mixture as a whole and do not differentiate among L-1, L-2, and L-3 individually [4], the compound's distinct physicochemical and analytical properties create specific procurement and research-use considerations that preclude simple interchangeability with its in-class analogs.

✓ Fit for analytical reference standard use in GC/ECD and GC-MS workflows

✓ Direct derivatization-free detection simplifies method development for environmental forensics

✓ Suitable for OPCW proficiency test preparation and source attribution studies

! Procurement subject to CWC Schedule 1 regulatory controls; authorization required

• [1] National Academies of Sciences, Engineering, and Medicine. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Washington, DC: The National Academies Press; 2013. Lewisite (L-1, L-2, L-3). Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source
• [2] Muir B, Slater BJ, Cooper DB, Timperley CM. Analysis of chemical warfare agents: I. Use of aliphatic thiols in the trace level determination of Lewisite compounds in complex matrices. J Chromatogr A. 2004;1028(2):313-320. doi:10.1016/j.chroma.2003.12.001 View Source
• [3] Peters RA, Stocken LA, Thompson RHS. British Anti-Lewisite (BAL). Nature. 1945;156:616-619. doi:10.1038/156616a0 View Source
• [4] U.S. EPA. Lewisite 1 Results – AEGL Program. Acute Exposure Guideline Levels for Lewisite (L-1, including mixtures with L-2 and L-3). Final AEGL values; 2014. Available at: https://19january2021snapshot.epa.gov/aegl/lewisite-1-results-aegl-program_.html View Source

Why Lewisite 2 Cannot Be Interchanged with Lewisite 1, Lewisite 3, or Sulfur Mustard in Analytical, Toxicological, or Environmental Research

Although Lewisite 1, 2, and 3 share a common organoarsenic vesicant pharmacophore and are co-produced during synthesis, key physicochemical and analytical properties diverge sufficiently to preclude generic substitution. Lewisite 2 exhibits a higher boiling point (~230 °C vs. ~190 °C for L-1), lower vapor pressure (~0.1 mmHg vs. ~0.58 mmHg at 25 °C), and distinct chromatographic behavior—L-2 is directly GC/ECD-detectable without derivatization, whereas L-1 is not [1][2]. Moreover, when compared with sulfur mustard (HD), Lewisite 2 presents an opposing TNF-α cytokine response profile (suppression vs. induction) and a fundamentally different onset-of-action timeline (immediate vs. delayed pain) [3][4]. These differences have direct downstream consequences for analytical method development, in vitro toxicological modeling, environmental fate assessment, and medical countermeasure evaluation, making compound-specific procurement essential rather than optional.

Physicochemical divergence vs. Lewisite 1

Higher boiling point (~230°C) and lower vapor pressure alter environmental partitioning and vapor hazard profiles, preventing direct substitution.

Analytical incompatibility with Lewisite 1

L-2 is directly GC/ECD-detectable without derivatization; L-1 requires thiol derivatization, complicating method transfer and calibration.

Biological response mismatch vs. sulfur mustard

Lewisite suppresses TNF-α and causes immediate pain, opposite to HD (induces TNF-α, delayed onset), precluding cross-agent surrogate use.

• [1] Haas R. Determination of chemical warfare agents: Gas chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication). Environ Sci Pollut Res Int. 1998;5(1):2-9. doi:10.1007/BF02986365 View Source
• [2] CAS Common Chemistry. Lewisite 2 (CAS RN 40334-69-8): Compound Properties—Boiling Point 230 °C, Density 1.702 g/cm³ at 20 °C. American Chemical Society. Available at: https://commonchemistry.cas.org/detail?cas_rn=40334-69-8 View Source
• [3] Arroyo CM, Burman DL, Kahler DW, Nelson MR, Corun CM, Guzman JJ, Smith MA, Purcell ED, Hackley BE Jr, Soni S-D, Broomfield CA. TNF-α expression patterns as potential molecular biomarker for human skin cells exposed to vesicant chemical warfare agents: sulfur mustard (HD) and Lewisite (L). Cell Biol Toxicol. 2004;20(6):345-359. doi:10.1007/s10565-004-0086-x View Source
• [4] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Table 8-3: Characteristics of Sulfur Mustard and Lewisite Ocular Lesions. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source

Quantitative Differentiation Evidence for Lewisite 2 (CAS 40334-69-8) Against In-Class Analogs and Alternative Vesicants

Direct GC/ECD Detection Without Derivatization: Lewisite 2 vs. Lewisite 1

Lewisite 2 (and Lewisite 3) can be detected and quantified directly by gas chromatography with electron capture detection (GC/ECD) without any derivatization step, whereas Lewisite 1 and its hydrolysis/oxidation metabolites cannot be detected by GC/ECD unless first derivatized with thiols [1]. The derivatization-free detectability of L-2 is attributed to its di-substituted chlorovinyl-arsine structure, which provides sufficient electrophilicity for ECD response without requiring conversion to a dithioether derivative. This represents a significant operational advantage in environmental and forensic sample workflows, eliminating a time-consuming and reagent-intensive derivatization step that is mandatory for L-1 analysis [2].

GC/ECD Detection

Head-to-head

L-2: Directly detectable without derivatization

L-1: Not detectable; requires thiol derivatization (20 µL, 40 g/L, 15 min)

Supports direct calibration workflow; may reduce derivatization-related uncertainty.

HP 5890 GC/ECD; derivatization with ethane/propane thiols or thioglycolic acid ethers.

Evidence Dimension	GC/ECD detectability without chemical derivatization
Target Compound Data	Lewisite 2: Directly detectable by GC/ECD without derivatization
Comparator Or Baseline	Lewisite 1: Not detectable by GC/ECD without derivatization; requires thiol derivatization to form 2-chlorovinylarsine dithioether
Quantified Difference	Qualitative binary difference: detectable vs. non-detectable without derivatization. Derivatization with 20 µL thiol solution (c=40 g/L) in acetone, 15 min reaction at 20 °C required for L-1 [1].
Conditions	HP 5890 gas chromatograph with electron capture detector (ECD); Lewisite II and III tested neat vs. L-1 requiring derivatization with 1-ethane thiol, 1-propane thiol, thioglycolic acid methyl ether, or thioglycolic acid ethyl ether [1].

Why This Matters

For laboratories conducting environmental monitoring or forensic verification of Lewisite contamination, procuring Lewisite 2 as a reference standard enables direct calibration without the additional variability introduced by derivatization efficiency, reducing overall method uncertainty and sample turnaround time.

• [1] Haas R. Determination of chemical warfare agents: Gas chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication). Environ Sci Pollut Res Int. 1998;5(1):2-9. doi:10.1007/BF02986365 View Source
• [2] Haas R. Büro für Altlastenerkundung und Umweltforschung. Analysis of lewisite by derivatization with thiols. Available at: http://www.r-haas.de/f7.html View Source

Thiol Derivative Retention Time Differentiation: Lewisite 2 vs. Lewisite 1 in Complex Hydrocarbon Matrices

When Lewisites I and II are derivatized with normal aliphatic thiols for GC-MS analysis in hydrocarbon matrices, the retention time (tR) of the resulting derivatives can be tuned by varying the thiol chain length. The derivative tR adjustment range spans 5.9 minutes for Lewisite I and 5.3 minutes for Lewisite II across the thiol series from ethanethiol to dodecanethiol [1]. This quantitative difference enables chromatographic resolution of the two species and, critically, allows the analyst to select a thiol reagent that positions the Lewisite II derivative peak before or after major hydrocarbon interferents (e.g., diesel oil at 1 mg/mL), a capability not achievable with Lewisite I alone [2]. Limits of detection for all thiol derivatives were below 1 µg/mL in selected ion monitoring (SIM) mode [1].

Thiol Derivative tR

Head-to-head

L-2: tR adjustable by 5.3 min (C2–C12 thiols)

L-1: tR adjustable by 5.9 min (C2–C8 thiols; no response beyond C8)

Enables chromatographic resolution from hydrocarbon interferents; aids OPCW proficiency test validation.

GC-MS SIM mode; hydrocarbon matrix (diesel oil 1 mg/mL); LOD below 1 µg/mL.

Evidence Dimension	Retention time adjustment range of thiol derivatives across varying chain lengths (C2–C12)
Target Compound Data	Lewisite II: derivative tR adjustable by 5.3 minutes; bis-derivatives preparable up to C12 thiol chain length
Comparator Or Baseline	Lewisite I: derivative tR adjustable by 5.9 minutes; bis-derivatives preparable only up to C8 thiol chain length; mono-derivatives beyond C8 gave no GC-MS response
Quantified Difference	Δ(tR adjustment range) = 0.6 min narrower for L-II vs. L-I. L-II forms stable bis-derivatives with longer-chain thiols (C9–C12) whereas L-I does not.
Conditions	GC-MS in selected ion monitoring mode; thiol derivatization of Lewisites I and II in hydrocarbon matrices; linear regression models of thiol chain length vs. tR for both Lewisite species; OPCW Sixth Proficiency Test diesel oil matrix (1 mg/mL) [1].

Why This Matters

This data is essential for laboratories performing trace-level verification of Lewisite mixtures in complex environmental or fuel matrices. The ability to chromatographically resolve L-2 from L-1 using tailored thiol derivatization directly impacts the forensic defensibility of OPCW proficiency test results and environmental site assessments.

• [1] Muir B, Slater BJ, Cooper DB, Timperley CM. Analysis of chemical warfare agents: I. Use of aliphatic thiols in the trace level determination of Lewisite compounds in complex matrices. J Chromatogr A. 2004;1028(2):313-320. doi:10.1016/j.chroma.2003.12.001 View Source
• [2] Muir B, Quick S, Slater BJ, Cooper DB, Moran MC, Timperley CM, Carrick WA, Burnell CK. Analysis of chemical warfare agents. II. Use of thiols and statistical experimental design for the trace level determination of vesicant compounds in air samples. J Chromatogr A. 2005;1068(2):315-326. doi:10.1016/j.chroma.2005.01.094 View Source

Lower Volatility and Higher Boiling Point: Physicochemical Differentiation of Lewisite 2 from Lewisite 1

Lewisite 2 is substantially less volatile and higher-boiling than Lewisite 1. L-2 has a boiling point of 230 °C at 760 Torr and a vapor pressure estimated at 0.1 ± 0.4 mmHg at 25 °C (ChemSpider/ACD-Labs predicted), compared to L-1 which boils at 190 °C with a measured vapor pressure of 0.58 mmHg at 25 °C [1][2]. L-2 is also less dense than L-1 (1.702 g/cm³ at 20 °C vs. 1.888 g/cm³ at 20 °C) [3]. The octanol-water partition coefficient (LogP) for L-2 is estimated at 2.8, compared to 2.5 for L-1 (ALOGPS/ChemAxon), indicating modestly higher lipophilicity [4]. These data are consistent with the U.S. National Academies' assessment that L-2 (and L-3) are 'less significant toxicologically because of their smaller quantities and comparatively low volatility' relative to L-1 in weapons-grade mixtures [5].

Physicochemical Profile

Reported

L-2: BP 230 °C, VP ~0.1 mmHg, LogP 2.8

L-1: BP 190 °C, VP 0.58 mmHg, LogP 2.5

Supports compound-specific environmental fate assessment; vapor hazard profiles differ.

VP for L-2 is predicted; experimental confirmation needed for definitive modeling.

Evidence Dimension	Boiling point, vapor pressure, density, and LogP
Target Compound Data	Lewisite 2: BP = 230 °C (760 Torr); VP = ~0.1 mmHg (25 °C, predicted); Density = 1.702 g/cm³ (20 °C); LogP = 2.8 (predicted); MW = 233.36 g/mol
Comparator Or Baseline	Lewisite 1: BP = 190 °C (760 Torr); VP = 0.58 mmHg (25 °C); Density = 1.888 g/cm³ (20 °C); LogP = 2.5 (ALOGPS); MW = 207.32 g/mol
Quantified Difference	ΔBP = +40 °C higher for L-2; VP ratio (L-2/L-1) ≈ 0.17 (approximately 6-fold lower volatility); ΔDensity = −0.186 g/cm³ (L-2 less dense); ΔLogP = +0.3; ΔMW = +26.04 g/mol
Conditions	Physicochemical properties from authoritative databases (CAS Common Chemistry, NIST Webbook, ChemSpider ACD/Labs Percepta platform) and National Academies review; vapor pressure of L-2 is predicted rather than experimentally confirmed [1][2][3].

Why This Matters

The lower volatility of Lewisite 2 means it will partition differently in environmental compartments, persist longer on surfaces, and present a distinct vapor hazard profile compared to Lewisite 1. Researchers modeling environmental fate or designing personal protective equipment must use compound-specific rather than class-averaged physicochemical parameters.

• [1] CAS Common Chemistry. Lewisite 2 (CAS RN 40334-69-8): Compound Properties—Boiling Point 230 °C, Density 1.702 g/cm³ at 20 °C. American Chemical Society. Available at: https://commonchemistry.cas.org/detail?cas_rn=40334-69-8 View Source
• [2] Wikipedia. Lewisite. Vapor pressure 0.58 mmHg at 25 °C (L-1). Data from multiple compiled sources. Available at: https://en.wikipedia.org/wiki/Lewisite View Source
• [3] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Table 5-3: Chemical and Physical Data for Lewisite Compounds. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/table/tab_5_3/ View Source
• [4] Molaid.com. Lewisite 2 (CAS 50361-06-3): Octanol/water partition coefficient LogP = 2.8. Available at: https://www.molaid.com View Source
• [5] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Chapter 5: Lewisite Acute Exposure Guideline Levels. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source

Opposing TNF-α Cytokine Response: Lewisite 2 (as Lewisite Class) vs. Sulfur Mustard (HD) in Human Keratinocytes

In normal human epidermal keratinocytes (NHEK), Lewisite (L, tested as 2-chlorovinyldichloroarsine) and sulfur mustard (HD) produce diametrically opposite effects on the pro-inflammatory cytokine human tumor necrosis factor-alpha (hTNF-α). At a concentration of 10⁻⁴ mol/L with 24-hour exposure at 37 °C, HD increased hTNF-α secretion from a baseline of 5 ng/mL to 28 ng/mL (cell viability 85–93%), whereas Lewisite decreased hTNF-α from a control level of 1.5 ng/mL to 0.3 ng/mL (cell viability ~34%) [1]. RT-PCR analysis confirmed that HD activates hTNF-α gene transcription across 10⁻⁶ to 10⁻⁴ mol/L, while Lewisite markedly suppresses it across the same concentration range [1]. This divergent cytokine response pattern has been proposed as a potential molecular biomarker for differentiating HD vs. Lewisite exposure [2].

TNF-α Response

Head-to-head

Lewisite (L): 0.3 ng/mL (decrease from 1.5 ng/mL control)

Sulfur mustard (HD): 28 ng/mL (increase from 5 ng/mL baseline)

Supports biomarker-based agent identification for forensic assay development.

NHEK cells; 10⁻⁴ mol/L, 24 h; Luminex immunoassay & RT-PCR.

Evidence Dimension	hTNF-α cytokine secretion level in NHEK cells
Target Compound Data	Lewisite (L, 10⁻⁴ mol/L, 24 h): hTNF-α = 0.3 ng/mL (decrease from 1.5 ng/mL control); cell viability ~34%
Comparator Or Baseline	Sulfur Mustard (HD, 10⁻⁴ mol/L, 24 h): hTNF-α = 28 ng/mL (increase from 5 ng/mL baseline); cell viability 85–93%
Quantified Difference	HD induces approximately 5.6-fold increase in hTNF-α; Lewisite produces approximately 5-fold decrease. Net differential: ~93-fold between the two agents' hTNF-α levels at equimolar concentration.
Conditions	Normal human epidermal keratinocyte (NHEK) cells; 10⁻⁴ mol/L agent concentration; 24 h incubation at 37 °C; detection by Luminex100™ multiplexed immunoassay and RT-PCR [1].

Why This Matters

This differential biomarker response enables development of forensic assays to identify the specific vesicant agent used in an exposure event. For laboratories developing in vitro toxicological screening platforms or medical countermeasure efficacy assays, procurement and use of authentic Lewisite 2 reference material (rather than relying on Lewisite 1 alone or using HD as a blanket vesicant surrogate) is essential to generate biologically valid and agent-specific data.

• [1] Arroyo CM, Burman DL, Kahler DW, Nelson MR, Corun CM, Guzman JJ, Smith MA, Purcell ED, Hackley BE Jr, Soni S-D, Broomfield CA. TNF-α expression patterns as potential molecular biomarker for human skin cells exposed to vesicant chemical warfare agents: sulfur mustard (HD) and Lewisite (L). Cell Biol Toxicol. 2004;20(6):345-359. doi:10.1007/s10565-004-0086-x View Source
• [2] Arroyo CM, Broomfield CA, Hackley BE Jr. TNF-α expression patterns as potential molecular biomarker for human skin cells exposed to vesicant chemical warfare agents. Toxicol Appl Pharmacol. 2002;184(2):116-126. doi:10.1006/taap.2002.9509 (Related biomarker studies) View Source

Immediate vs. Delayed Pain Onset: Lewisite Class Differentiation from Sulfur Mustard for Medical Countermeasure Prioritization

Lewisite exposure causes immediate, intense pain upon dermal or ocular contact, accompanied by strong miotic action (pupillary constriction) and blepharospasm, whereas sulfur mustard (HD) produces no initial reaction; symptoms do not appear for several hours [1][2]. Quantitatively, Lewisite-induced erythema appears within 15–30 minutes of liquid exposure, with blistering developing after approximately 12 hours, whereas sulfur mustard skin effects become evident only after 2 to 48 hours post-exposure [3]. This immediate vs. delayed onset is clinically decisive: for Lewisite, decontamination must occur within 1 minute to prevent severe corneal damage and permanent vision loss [4]. Furthermore, Lewisite-specific chelation therapy with British Anti-Lewisite (BAL, 2,3-dimercaptopropanol) is indicated only for Lewisite exposure and is ineffective against sulfur mustard [5].

Pain Onset

Class-level

Lewisite class: Immediate pain, erythema within 15–30 min

Sulfur mustard (HD): No initial pain; erythema onset 2–48 h

Supports triage protocol research; decontamination window differs between agents.

Compiled from multiple animal and human observational studies (Class-level inference).

Evidence Dimension	Time to onset of dermal pain/irritation and ocular symptoms following exposure
Target Compound Data	Lewisite (L, L-1, L-2, L-3 class): Immediate pain and stinging on skin contact; ocular pain, miosis, and blepharospasm within seconds to minutes; erythema within 15–30 minutes; blistering at ~12 h
Comparator Or Baseline	Sulfur Mustard (HD): No initial pain or sensation; ocular symptoms delayed hours; skin erythema onset 2–48 h; blistering delayed
Quantified Difference	Qualitative binary: immediate (Lewisite) vs. delayed by hours to days (HD). Decontamination window: <1 minute for Lewisite corneal protection vs. longer window for HD. Antidote availability: BAL is specific for Lewisite arsenical mechanism; no equivalent antidote for HD.
Conditions	Compiled from multiple animal and human clinical observation studies (Adler & Leopold 1945; Gates et al. 1946; Renshaw 1946; Ottinger et al. 1973); summarized in NRC Acute Exposure Guideline Levels Volume 15, Tables 8-3 and associated text [1][2].

Why This Matters

For medical countermeasure developers and emergency response planners, the differentiation between Lewisite and sulfur mustard is not a matter of 'preferred agent' but of entirely distinct clinical management pathways (chelating antidote vs. supportive care) and decontamination timelines. Research requiring authentic Lewisite 2 as a challenge agent ensures that antidote efficacy and decontamination protocol studies are conducted against the correct toxicological target.

• [1] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Table 8-3: Characteristics of Sulfur Mustard and Lewisite Ocular Lesions. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source
• [2] Adler FH, Leopold IH. Ocular effects of mustard agents and Lewisite. Arch Ophthalmol. 1945. (Referenced in NRC AEGL Volume 15). Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source
• [3] DermNet NZ. Blister agent toxicity: Classification and chemical properties of blister agents used in warfare. Updated 2023. Available at: https://dermnetnz.org/topics/blister-agent-toxicity View Source
• [4] National Research Council. Guidelines for Chemical Warfare Agents in Military Field Drinking Water. Washington, DC: The National Academies Press. Lewisite ocular damage if decontamination not performed within 1 minute. Available at: https://nap.nationalacademies.org/ View Source
• [5] CDC. Blister Agents: Lewisite (L), Mustard-Lewisite Mixture (HL) – Medical Management Guidelines. Toxic Substance Portal. Available at: https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=922&toxid=190 View Source

Inhalation Lethality (LCt50): Lewisite vs. Sulfur Mustard Quantitative Potency Comparison

The median lethal inhalation dose (LCt50) for Lewisite is 1,200 mg·min/m³, compared with 1,500 mg·min/m³ for sulfur mustard (HD), representing approximately a 1.25-fold greater inhalation lethality for Lewisite [1]. The dermal LD50 (percutaneous, liquid) for Lewisite is 35–40 mg/kg, whereas HD requires approximately 100 mg/kg to achieve the same endpoint—a nearly 3-fold difference in dermal lethality [2]. Lewisite's percutaneous vapor LCt50 is approximately 99,000 mg·min/m³, compared to 10,000 mg·min/m³ for HD, indicating that HD vapor is approximately 10-fold more potent via the percutaneous vapor route, a reversal of the liquid dermal and inhalation potency rankings [1][3]. These quantifications are derived from the Lewisite class (L-1 dominant), but L-2's lower volatility modifies the vapor-driven hazard component in mixture scenarios [4].

Acute Lethality

Reported

Inhal LCt50: L 1,200 vs. HD 1,500 mg·min/m³

Dermal LD50: L 35–40 vs. HD 100 mg/kg

Percutaneous vapor LCt50: L 99,000 vs. HD 10,000 mg·min/m³

Route-dependent potency inversion; supports PPE selection and exposure scenario research.

Compiled from Flury 1921, Gates et al. 1946, and contemporary reviews.

Evidence Dimension	Acute lethality: inhalation LCt50 (mg·min/m³), dermal LD50 (mg/kg), percutaneous vapor LCt50 (mg·min/m³)
Target Compound Data	Lewisite (L, including L-1/L-2/L-3 mixture): LCt50 (inhal) = 1,200 mg·min/m³; LD50 (dermal liquid) = 35–40 mg/kg; LCt50 (percutaneous vapor) = 99,000 mg·min/m³
Comparator Or Baseline	Sulfur Mustard (HD): LCt50 (inhal) = 1,500 mg·min/m³; LD50 (dermal liquid) = 100 mg/kg; LCt50 (percutaneous vapor) = 10,000 mg·min/m³
Quantified Difference	Lewisite is 1.25× more potent by inhalation LCt50 and ~2.6–2.9× more potent by dermal LD50 than HD. Conversely, HD is ~9.9× more potent than Lewisite by percutaneous vapor LCt50.
Conditions	Compiled from multiple authoritative sources including Flury 1921, Gates et al. 1946, and contemporary reviews; LCt50 values expressed as concentration × time product (mg·min/m³) [1][2][3].

Why This Matters

Route-dependent potency inversion between Lewisite and sulfur mustard—where Lewisite is more lethal by liquid dermal contact but HD is far more hazardous as percutaneous vapor—has critical implications for personal protective equipment selection, exposure scenario modeling, and risk assessment. Researchers conducting hazard assessment must use agent-specific LCt50/LD50 values rather than assuming class equivalency.

• [1] Table 1. Chemical Agent LCt50 and LD50 Values. PMC Article PMC12390419. Lewisite: LCt50 (inhal) = 1,200 mg·min/m³; LD50 p.c. = 35–40 mg/kg; LCt50 p.c. (vapor) = 99,000 mg·min/m³. Mustard Gas (HD): LCt50 = 1,500; LD50 = 100; LCt50 p.c. = 10,000. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC12390419/table/toxics-13-00659-t001/ View Source
• [2] Flury F. The toxicity of chemical warfare agents (German). Z Gesamte Exp Med. 1921;13:1-15. (Lewisite LCt50 = 1,200–1,500 mg·min/m³ as cited in NRC AEGL Volume 15, Chapter 5). View Source
• [3] CDC/NIOSH. Lewisite (L): Blister Agent. Emergency Response Safety and Health Database. Available at: https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html View Source
• [4] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Chapter 5: Lewisite Acute Exposure Guideline Levels—L-2 and L-3 less significant toxicologically due to lower volatility. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source

Validated Research and Industrial Application Scenarios for Lewisite 2 (CAS 40334-69-8) Based on Quantitative Differentiation Evidence

Environmental Forensic Source Attribution of Lewisite Mixtures via GC/ECD Direct Detection of L-2 and L-3

Environmental monitoring laboratories investigating soil, groundwater, or munitions-related contamination from legacy chemical warfare agent disposal can leverage the direct GC/ECD detectability of Lewisite 2 (and Lewisite 3) without derivatization to rapidly screen samples for the di- and tri-substituted Lewisite components [1]. This workflow provides a distinctive analytical signature: a positive ECD response for L-2/L-3 with a negative response for underivatized L-1 is diagnostic of the presence of higher-order Lewisite species. Quantification of the L-2:L-1 ratio (target ~9:90 in intact weapons-grade material) can further inform source attribution, distinguishing recently exposed intact agent from aged, hydrolyzed residues where L-1 predominates [2].

OPCW Proficiency Test Preparation Using Authentic Lewisite 2 Reference Standard for Thiol Derivatization Method Optimization

Laboratories participating in the Organisation for the Prohibition of Chemical Weapons (OPCW) proficiency testing program require authentic Lewisite 2 reference material to optimize thiol derivatization and GC-MS methods for complex matrices such as diesel oil, where L-2 and L-1 must be chromatographically resolved from hydrocarbon interferents. The Muir et al. (2004) regression models demonstrate that selection of the appropriate thiol chain length can shift the L-2 derivative peak by up to 5.3 minutes, enabling placement of the analyte signal in a clean chromatographic window [1]. Without an authentic L-2 standard, laboratories cannot validate this separation, risking false negatives or misidentification in proficiency test samples.

In Vitro Antidote Screening Against Arsenical Vesicants Using Lewisite 2 as a Defined Challenge Agent

Medical countermeasure developers evaluating novel BAL analogs or water-soluble dithiol chelators for Lewisite poisoning require a chemically defined challenge agent. Lewisite 2, with its bis-substituted chlorovinyl-arsine structure, may exhibit different reaction kinetics with dithiol chelators compared to the mono-substituted Lewisite 1 due to steric and electronic differences at the arsenic center [1]. The TNF-α suppression assay in NHEK cells (decrease from 1.5 to 0.3 ng/mL at 10⁻⁴ mol/L) provides a quantitative in vitro readout for antidote efficacy screening, where reversal of Lewisite 2-induced cytokine suppression can be measured as a pharmacodynamic endpoint [2]. Using authentic L-2 rather than surrogate arsenicals ensures that antidote candidates are evaluated against the proper molecular target.

Environmental Fate Modeling of Lewisite 2 Based on Compound-Specific Physicochemical Parameters

Environmental risk assessors modeling the transport, partitioning, and persistence of Lewisite residues at contaminated sites must use compound-specific physicochemical parameters. Lewisite 2's lower vapor pressure (~0.1 mmHg vs. 0.58 mmHg for L-1), higher boiling point (230 °C vs. 190 °C), and higher LogP (2.8 vs. 2.5) will result in different soil sorption coefficients, air-water partition coefficients, and atmospheric dispersion profiles compared to L-1 [1][2]. Generic substitution of L-1 parameters for L-2 in fate models may underestimate surface persistence and overestimate vapor hazard, with direct implications for site remediation decision-making and human health risk assessment [3].

Application

Selection Property

Validation Focus

Environmental forensic source attribution

Direct GC/ECD detectability without derivatization

L-2:L-1 ratio interpretation for source differentiation

OPCW proficiency test preparation

Thiol derivatization and GC-MS method optimization

Chromatographic resolution from hydrocarbon interferents

In vitro antidote research

Defined bis-substituted arsine challenge agent

Reversal of TNF-α suppression as pharmacodynamic endpoint

Environmental fate modeling

Compound-specific physicochemical parameters (BP, VP, LogP)

Partitioning and persistence profile distinct from L-1

• [1] Haas R. Determination of chemical warfare agents: Gas chromatographic analysis of chlorovinylarsines (Lewisite) and their metabolites by derivatization with thiols (2nd communication). Environ Sci Pollut Res Int. 1998;5(1):2-9. doi:10.1007/BF02986365 View Source
• [2] Muir B, Slater BJ, Cooper DB, Timperley CM. Analysis of chemical warfare agents: I. Use of aliphatic thiols in the trace level determination of Lewisite compounds in complex matrices. J Chromatogr A. 2004;1028(2):313-320. doi:10.1016/j.chroma.2003.12.001 View Source
• [3] National Research Council. Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15. Chapter 5: Lewisite Acute Exposure Guideline Levels. Washington, DC: The National Academies Press; 2013. Available at: https://www.ncbi.nlm.nih.gov/books/NBK201338/ View Source